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Abstract

TGX-115 is a selective inhibitor of the p110 and p110d isoforms of phosphoinositide 3-kinase
(PI3K). Its primary mechanism of action involves the direct inhibition of these class 1A PI3K
enzymes, leading to a significant reduction in the production of the second messenger
phosphatidylinositol (3,4,5)-trisphosphate (PIP3). This, in turn, modulates the activity of a
cascade of downstream signaling proteins, most notably the serine/threonine kinase Akt (also
known as protein kinase B). By attenuating the PI3K/Akt signaling pathway, TGX-115 impacts a
range of cellular processes, including cell growth, proliferation, survival, and metabolism. This
technical guide provides an in-depth overview of the core downstream signaling effects of TGX-
115, presenting quantitative data, detailed experimental protocols, and visual representations
of the affected pathways.

Mechanism of Action: Inhibition of PI3K p110f8 and
p110d6

TGX-115 exerts its biological effects through the selective inhibition of the p110p and p110d
catalytic subunits of PI3K. While specific IC50 values for TGX-115 are not consistently reported
in the literature, data for the structurally similar compound, TG100-115, provides insight into the
isoform selectivity.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1682240?utm_src=pdf-interest
https://www.benchchem.com/product/b1682240?utm_src=pdf-body
https://www.benchchem.com/product/b1682240?utm_src=pdf-body
https://www.benchchem.com/product/b1682240?utm_src=pdf-body
https://www.benchchem.com/product/b1682240?utm_src=pdf-body
https://www.benchchem.com/product/b1682240?utm_src=pdf-body
https://www.benchchem.com/product/b1682240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

PI3K Isoform TG100-115 IC50 (nM)
p110a 1300[1][2]

p110P 1200[1][2]

p110y 83[1][2]

p1103 235[1][2]

Note: The IC50 values presented are for TG100-115 and serve as an indicator of the likely
selectivity profile of TGX-115.

The inhibition of p110p and p110d by TGX-115 is a critical event that initiates a cascade of

downstream signaling changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1682240?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682240?utm_src=pdf-custom-synthesis
https://www.chemietek.com/tg100-115-details.aspx
https://www.axonmedchem.com/3974-tg100-115
https://www.benchchem.com/product/b1682240#downstream-signaling-effects-of-tgx-115
https://www.benchchem.com/product/b1682240#downstream-signaling-effects-of-tgx-115
https://www.benchchem.com/product/b1682240#downstream-signaling-effects-of-tgx-115
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682240?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

